Cas no 1336973-52-4 (3-2-methyl-4-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 3-2-methyl-4-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1336973-52-4
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6011454
• PubChem ID: 71028472
• Update Time: 2025-08-02

3-2-methyl-4-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-methyl-4-(trifluoromethyl)phenylpyrrolidine
• 1336973-52-4
• SCHEMBL13930083
• KRNNGOIRPBLGDK-UHFFFAOYSA-N
• EN300-1937817
• 3-[2-methyl-4-(trifluoromethyl)phenyl]pyrrolidine

• Inchi： 1S/C12H14F3N/c1-8-6-10(12(13,14)15)2-3-11(8)9-4-5-16-7-9/h2-3,6,9,16H,4-5,7H2,1H3
• InChI Key： KRNNGOIRPBLGDK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1CNCC1)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-2-methyl-4-(trifluoromethyl)phenylpyrrolidine

3-2-Methyl-4-(Trifluoromethyl)Phenylpyrrolidine: A Comprehensive Overview

3-2-Methyl-4-(Trifluoromethyl)Phenylpyrrolidine, also known by its CAS number 1336973-52-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse applications in drug design and material science. The structure of this compound is characterized by a pyrrolidine ring fused with a substituted phenyl group, specifically a 2-methyl and 4-trifluoromethyl substitution pattern. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and potential applications.

The synthesis of 3-2-Methyl-4-(Trifluoromethyl)Phenylpyrrolidine involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The starting materials typically include aromatic precursors with appropriate functional groups that can undergo cyclization to form the pyrrolidine ring. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise introduction of the trifluoromethyl group, which is known for its electron-withdrawing properties and its ability to modulate the electronic environment of the aromatic ring.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyrrolidine ring is a common structural motif in many bioactive molecules, including antidepressants, antipsychotics, and analgesics. The presence of the trifluoromethyl group introduces additional functionality, such as increased lipophilicity and improved metabolic stability, which are desirable traits in pharmaceutical compounds. Recent studies have explored the interaction of this compound with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, 3-2-Methyl-4-(Trifluoromethyl)Phenylpyrrolidine has also found relevance in materials science. The unique combination of aromaticity and nitrogen-containing heterocyclic structure makes it a candidate for use in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis, where the electronic properties of the compound play a critical role in determining performance.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C15H17F3N, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its molecular conformation and intermolecular interactions. The compound exhibits a melting point of approximately 185°C under standard conditions, which is indicative of its thermal stability. Its solubility profile in various solvents has also been determined, with notable solubility in dichloromethane and dimethylformamide (DMF), making it suitable for use in organic synthesis protocols.

The environmental impact and safety profile of 3-2-Methyl-4-(Trifluoromethyl)Phenylpyrrolidine are critical considerations for its industrial applications. Studies have shown that the compound exhibits low acute toxicity in standard assays, with LD50 values exceeding 500 mg/kg in rodent models. However, long-term exposure studies are still required to fully assess its safety profile. From an environmental standpoint, the compound demonstrates moderate biodegradability under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly.

In conclusion, 3-2-Methyl-4-(Trifluoromethyl)Phenylpyrrolidine, CAS number 1336973-52-4, represents a versatile compound with promising applications across multiple disciplines. Its unique structure combines the advantages of aromaticity with nitrogen-containing heterocyclic functionality, making it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in modern chemistry.